Cas no 209543-57-7 (5'-o-[n-(l-Glutaminyl)-sulfamoyl]adenosine)

• Product Name: 5'-o-[n-(l-Glutaminyl)-sulfamoyl]adenosine
• CAS No: 209543-57-7
• MF: C₁₅H₂₂N₈O₈S
• MW: 474.448980808258
• CID: 4637736
• PubChem ID: 445432
• Update Time: 2025-06-08

5'-o-[n-(l-Glutaminyl)-sulfamoyl]adenosine Chemical and Physical Properties

Names and Identifiers

• Gln-AMS
• 5'-o-[n-(l-glutaminyl)-sulfamoyl]adenosine
• QSI
• 5'-O-(L-glutaminylsulfamoyl)adenosine
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-[(2S)-2,5-diamino-5-oxopentanoyl]sulfamate
• 5'-O-[N-(l-glutaminyl)sulfamoyl]adenosine
• J3.509.207B
• 5'-O-[[(L-Glutaminyl)amino]sulfonyl]-adenosine
• Q27464784
• CHEMBL1163072
• G16482
• 209543-57-7
• HY-112861
• SCHEMBL5063184
• CS-0067152
• AKOS040733256
• 5'-o-[n-(l-Glutaminyl)-sulfamoyl]adenosine

• Inchi： 1S/C15H22N8O8S/c16-6(1-2-8(17)24)14(27)22-32(28,29)30-3-7-10(25)11(26)15(31-7)23-5-21-9-12(18)19-4-20-13(9)23/h4-7,10-11,15,25-26H,1-3,16H2,(H2,17,24)(H,22,27)(H2,18,19,20)/t6-,7+,10+,11+,15+/m0/s1
• InChI Key： KXWKSWRGZLZHEF-WERHYGNASA-N
• SMILES： S(NC([C@H](CCC(N)=O)N)=O)(=O)(=O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 474.128131g/mol
• Monoisotopic Mass: 474.128131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 269
• Molecular Weight: 474.5g/mol

5'-o-[n-(l-Glutaminyl)-sulfamoyl]adenosine Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on 5'-o-[n-(l-Glutaminyl)-sulfamoyl]adenosine

Introduction to 5'-o-[n-(1-Glutaminyl)-sulfamoyl]adenosine (CAS No. 209543-57-7)

5'-o-[n-(1-Glutaminyl)-sulfamoyl]adenosine, identified by its Chemical Abstracts Service (CAS) number 209543-57-7, is a specialized nucleoside derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound represents a novel modification of adenosine, incorporating a glutaminyl-sulfamoyl moiety at the 5'-position, which imparts unique biochemical properties and potential therapeutic applications. The structural innovation of this molecule lies in its ability to interact with cellular pathways in a manner distinct from its parent compound, adenosine, thereby opening new avenues for therapeutic intervention.

The synthesis of 5'-o-[n-(1-Glutaminyl)-sulfamoyl]adenosine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the glutaminyl-sulfamoyl group necessitates advanced organic synthesis techniques, including nucleophilic substitution and protecting group strategies, to prevent unwanted side reactions. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for preclinical and clinical studies.

One of the most compelling aspects of 5'-o-[n-(1-Glutaminyl)-sulfamoyl]adenosine is its potential role in modulating cellular signaling pathways. Adenosine and its derivatives are well-known for their involvement in various physiological processes, including neurotransmission, immune responses, and cardiovascular regulation. The modification of adenosine with a glutaminyl-sulfamoyl group alters its interaction with adenosine receptors (A1, A2A, A2B, and A3), potentially leading to selective receptor activation or blockade. This selectivity is crucial for developing targeted therapies with minimal off-target effects.

Recent studies have highlighted the therapeutic potential of 5'-o-[n-(1-Glutaminyl)-sulfamoyl]adenosine in treating inflammatory and autoimmune disorders. Research indicates that this compound may inhibit pro-inflammatory cytokine production by modulating the activity of immune cells such as macrophages and T lymphocytes. The glutaminyl-sulfamoyl group appears to enhance the compound's stability and bioavailability, allowing for prolonged action at target sites. Preclinical trials have demonstrated promising results in animal models of inflammation, suggesting that this derivative could be a valuable candidate for further clinical development.

In addition to its anti-inflammatory properties, 5'-o-[n-(1-Glutaminyl)-sulfamoyl]adenosine has shown potential in neuroprotective applications. Adenosine receptors play a critical role in neuroprotection against ischemic damage, and modulating these receptors has been explored as a strategy to mitigate brain injury following stroke or traumatic brain injury. The unique structure of 5'-o-[n-(1-Glutaminyl)-sulfamoyl]adenosine may offer enhanced neuroprotective effects compared to conventional adenosine analogs by preferentially activating protective signaling pathways while sparing adverse effects.

The pharmacokinetic profile of 5'-o-[n-(1-Glutaminyl)-sulfamoyl]adenosine is another area of active investigation. Unlike adenosine, which has a short half-life due to rapid degradation by enzymes such as ectonucleotidases, this derivative exhibits improved metabolic stability. This extended half-life allows for more sustained therapeutic action and reduces the frequency of dosing required for efficacy. Furthermore, studies suggest that the glutaminyl-sulfamoyl group enhances cellular uptake and intracellular retention, potentially increasing bioavailability and therapeutic efficacy.

Future research directions for 5'-o-[n-(1-Glutaminyl)-sulfamoyl]adenosine include exploring its potential in treating metabolic disorders such as diabetes and obesity. Emerging evidence suggests that adenosine derivatives can influence glucose homeostasis and energy metabolism by interacting with specific adenosine receptors expressed in pancreatic β-cells and adipose tissue. The unique structural features of this compound may make it particularly effective in modulating these pathways without causing hypoglycemia or other adverse metabolic effects.

The development of novel nucleoside analogs like 5'-o-[n-(1-Glutaminyl)-sulfamoyl]adenosine also underscores the importance of interdisciplinary collaboration between chemists, biochemists, pharmacologists, and clinicians. Such collaborations are essential for translating basic research findings into tangible therapeutic benefits for patients. By leveraging cutting-edge synthetic chemistry and biotechnological approaches, researchers can continue to uncover new derivatives with improved pharmacological profiles and expanded therapeutic applications.

In conclusion,5'-o-[n-(1-Glutaminyl)-sulfamoyl]adenosine (CAS No. 209543-57-7) represents a significant advancement in nucleoside chemistry with far-reaching implications for drug discovery and development. Its unique structural features offer potential advantages over conventional adenosine analogs in terms of receptor selectivity, metabolic stability, and therapeutic efficacy. As ongoing research continues to elucidate its mechanisms of action and clinical potential,this compound holds promise as a versatile tool for addressing a wide range of diseases affecting human health.